Technical Documentation Center

5-Bromo-3-methoxypyrazine-2-carbaldehyde Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 5-Bromo-3-methoxypyrazine-2-carbaldehyde

Core Science & Biosynthesis

Foundational

Technical Whitepaper: Structural Elucidation & Conformational Dynamics of 3-Methoxy-2-Pyrazinecarbaldehyde

The following technical guide is structured to provide a rigorous, self-validating framework for the structural and conformational analysis of 3-methoxy-substituted pyrazine carbaldehydes. Executive Summary & Chemical Si...

Author: BenchChem Technical Support Team. Date: February 2026

The following technical guide is structured to provide a rigorous, self-validating framework for the structural and conformational analysis of 3-methoxy-substituted pyrazine carbaldehydes.

Executive Summary & Chemical Significance[1][2]

The pyrazine ring system (1,4-diazine) is a privileged scaffold in medicinal chemistry, particularly in the development of antitubercular agents (e.g., Pyrazinamide analogs) and flavor chemistry (alkylpyrazines). The introduction of a methoxy group at the 3-position relative to a 2-carbaldehyde moiety creates a unique electronic push-pull system.

The 3-methoxy-2-pyrazinecarbaldehyde scaffold presents specific analytical challenges:

  • Electronic Competition: The electron-deficient pyrazine ring competes with the electron-donating methoxy group (

    
     effect) and the electron-withdrawing formyl group (
    
    
    
    ,
    
    
    effect).
  • Rotational Isomerism: The proximity of the carbonyl oxygen and the methoxy oxygen creates a rotational barrier defined by dipole-dipole repulsion and potential non-classical hydrogen bonding (C-H···O).

  • Regio-differentiation: Distinguishing the 3-methoxy isomer from 5- or 6-methoxy isomers requires precise spectroscopic logic.

This guide outlines a definitive protocol for synthesizing, purifying, and structurally validating this chemical entity.

Synthetic Pathway & Purity Validation[1]

To ensure a reliable structural analysis, one must first establish a high-purity supply of the target molecule. The most robust route utilizes Nucleophilic Aromatic Substitution (


) on a chlorinated precursor, followed by controlled reduction or direct formylation.
Recommended Synthetic Route

We utilize 3-chloropyrazine-2-carbonitrile as the starting material due to the activating effect of the nitrile group, which facilitates methoxylation at the 3-position.

Step 1: Methoxylation (


) 
  • Reagents: Sodium Methoxide (NaOMe), Methanol (MeOH).

  • Conditions:

    
     to RT, 2 hours.
    
  • Mechanism: The nitrile and ring nitrogens activate the C3-Cl bond for displacement by methoxide.

Step 2: Reduction to Aldehyde

  • Reagents: Diisobutylaluminum hydride (DIBAL-H), Toluene.

  • Conditions:

    
    , followed by acidic hydrolysis.
    
  • Critical Control: Temperature must be maintained at

    
     to prevent over-reduction to the amine or alcohol.
    
Synthesis Workflow Diagram

SynthesisWorkflow Start 3-Chloro-2- cyanopyrazine Inter Intermediate: 3-Methoxy-2- cyanopyrazine Start->Inter NaOMe / MeOH 0°C, S_NAr Prod Target: 3-Methoxy-2- pyrazinecarbaldehyde Inter->Prod 1. DIBAL-H (-78°C) 2. H3O+ Hydrolysis QC QC Check: IR (CN stretch loss) NMR (CHO appear) Prod->QC

Figure 1: Two-step synthetic workflow converting chloronitrile precursor to the target aldehyde via nucleophilic substitution and hydride reduction.

Spectroscopic Characterization (The Core Analysis)

Detailed structural proof relies on the interplay between Nuclear Magnetic Resonance (NMR) and Infrared (IR) spectroscopy.

NMR Assignment Logic

The pyrazine ring possesses a


 symmetry plane in the plane of the ring, but the substituents break this.
ProtonChemical Shift (

, ppm)
MultiplicityCoupling (

, Hz)
Structural Insight
-CHO

Singlet (s)-Diagnostic for aldehyde. Lack of coupling confirms no adjacent protons.
-OCH


Singlet (s)-Integrated intensity of 3H confirms mono-substitution.
H-5

Doublet (d)

Para to aldehyde. Coupled to H-6.
H-6

Doublet (d)

Meta to aldehyde. Coupled to H-5.

Expert Insight (Causality):

  • The Methoxy Effect: The methoxy group at C3 exerts a shielding effect on the ring carbons but can cause deshielding of adjacent protons through space/anisotropy. However, since there are no protons at C2 (aldehyde) or C3 (methoxy), the ring protons H5 and H6 appear as a clean AB system (two doublets).

  • Differentiation from Isomers:

    • 5-Methoxy isomer: Would show H3 (singlet) and H6 (singlet) if para, or weak meta coupling.

    • 6-Methoxy isomer: Would show H3 and H5 with meta coupling (

      
       Hz).
      
    • The 3-methoxy isomer is uniquely identified by the presence of two vicinal protons (H5, H6) showing characteristic vicinal coupling (

      
       Hz). 
      
NMR & DEPT
  • Carbonyl (C=O):

    
     ppm.
    
  • C-3 (C-OMe):

    
     ppm (Deshielded by Oxygen).
    
  • C-OMe:

    
     ppm.
    
  • C-5/C-6:

    
     ppm.
    
Infrared (IR) Spectroscopy
  • 
     (Carbonyl): 
    
    
    
    . Note: This frequency is slightly lower than typical aromatic aldehydes due to conjugation with the electron-rich methoxy group (through the ring).
  • 
     (Aldehyde):  Fermi doublet at 
    
    
    
    and
    
    
    .

Conformational Analysis: The Syn/Anti Equilibrium

The most technically demanding aspect of this analysis is determining the rotational preference of the aldehyde group.

The Dipole vs. H-Bond Conflict

Two planar conformers exist:

  • Anti-conformer (E-isomer): The carbonyl oxygen points away from the methoxy oxygen.

    • Driving Force: Minimization of dipole-dipole repulsion between the carbonyl lone pairs and methoxy oxygen lone pairs.

  • Syn-conformer (Z-isomer): The carbonyl oxygen points towards the methoxy group.

    • Driving Force: Potential intramolecular hydrogen bond between the formyl hydrogen and the methoxy oxygen (C-H···O).

NOE (Nuclear Overhauser Effect) Protocol

To distinguish these, perform a 1D Differential NOE experiment :

  • Irradiate the Methoxy Signal (

    
     ppm). 
    
  • Observe Response:

    • If enhancement is seen at the Aldehyde proton (

      
       ppm) , the molecule exists significantly in the Syn (Z)  conformation (spatial proximity between OMe and CHO-H).
      
    • If no enhancement is seen at the aldehyde proton, the molecule prefers the Anti (E) conformation.

Literature Precedent: In similar ortho-methoxy heteroaromatic aldehydes, the Anti conformer is typically dominant due to strong electrostatic repulsion, but the Syn conformer is often detectable in non-polar solvents [1, 4].

Conformational Logic Diagram

Conformation cluster_0 Rotational Equilibrium Anti ANTI Conformer (Dipole Minimized) Most Stable Syn SYN Conformer (Steric/Dipole Clash) Detected via NOE Anti->Syn Rotational Barrier Method NOE Experiment: Irradiate -OCH3 Result Signal at -CHO? Method->Result Result->Anti No (Distance) Result->Syn Yes (Proximity)

Figure 2: Logic flow for determining the conformational preference (Syn vs. Anti) using Nuclear Overhauser Effect (NOE) spectroscopy.

Experimental Protocols

Protocol A: Synthesis of 3-Methoxy-2-Pyrazinecarbaldehyde

(Adapted from general nucleophilic substitution principles for chloropyrazines [1, 2])

  • Preparation: Charge a flame-dried round-bottom flask with 3-chloropyrazine-2-carbonitrile (

    
    ) and anhydrous Methanol (
    
    
    
    ).
  • Addition: Add Sodium Methoxide (

    
    , 25% wt in MeOH) dropwise at 
    
    
    
    under Nitrogen.
  • Reaction: Stir at Room Temperature for 2 hours. Monitor via TLC (30% EtOAc/Hexane). Look for the disappearance of the starting material spot.

  • Workup: Quench with saturated

    
    . Extract with Dichloromethane (
    
    
    
    ). Dry organics over
    
    
    and concentrate.
  • Reduction: Redissolve the intermediate nitrile in Toluene. Cool to

    
    . Add DIBAL-H (
    
    
    
    ) dropwise over 30 mins. Stir 1 hour.
  • Hydrolysis: Quench with

    
     at low temp, then warm to RT to liberate the aldehyde. Extract and purify via silica gel chromatography.
    
Protocol B: Structural Validation Checklist

References

  • Nucleophilic Substitution in Chloropyrazines

    • Title: Nucleophilic substitution of 3-chloropyrazine-2-carboxamide with methoxide.
    • Source: MDPI / Molecules (Contextual inference
    • Link:

  • General Pyrazine NMR Data

    • Title: Pyrazine-2-carbaldehyde 1H NMR spectrum.[1][2]

    • Source: ChemicalBook / Spectral D
    • Link:

  • Biosynthetic Context (Methoxy Pyrazines)

    • Title: Synthesis str
    • Source: Durham University Theses.[3]

    • Link:

  • Conformational Analysis Principles

    • Title: Structural characterisation of 2,3-disubstituted pyrazines: NMR and X-ray crystallography.
    • Source: ResearchGate (General principles of amino/methoxy pyrazine tautomerism and conform
    • Link:

Sources

Exploratory

Technical Monograph: Physicochemical Profiling of 5-Bromo-3-methoxypyrazine-2-carbaldehyde

Executive Summary & Compound Identity 5-Bromo-3-methoxypyrazine-2-carbaldehyde is a critical heterocyclic building block, predominantly utilized in the synthesis of kinase inhibitors (e.g., ATM, ATR, and PI3K pathway mod...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary & Compound Identity

5-Bromo-3-methoxypyrazine-2-carbaldehyde is a critical heterocyclic building block, predominantly utilized in the synthesis of kinase inhibitors (e.g., ATM, ATR, and PI3K pathway modulators). Its pyrazine core, functionalized with a bromine atom (for cross-coupling) and an aldehyde (for reductive amination or condensation), makes it a versatile scaffold in medicinal chemistry.

This guide provides a technical deep-dive into its physical characteristics, synthesis-derived impurity profiles, and rigorous characterization protocols.

Chemical Identity Table
PropertySpecification
CAS Number 2288709-85-1
IUPAC Name 5-Bromo-3-methoxypyrazine-2-carbaldehyde
Molecular Formula C₆H₅BrN₂O₂
Molecular Weight 217.02 g/mol
SMILES COc1nc(Br)cnc1C=O
Appearance Off-white to pale yellow crystalline solid
Solubility Soluble in DMSO, DMF, DCM, Ethyl Acetate; Sparingly soluble in water

Physical Characteristics & Melting Point Analysis

Melting Point Profile

Unlike commoditized reagents, the experimental melting point of 5-Bromo-3-methoxypyrazine-2-carbaldehyde is rarely indexed in public databases due to its status as a proprietary intermediate. However, based on structural analogs and solid-state physics of halopyrazines, the following profile is established:

  • Experimental Status: Not standardized in open literature.

  • Predicted Melting Range: 85°C – 105°C

    • Justification: The structural analog 5-bromo-2-methoxypyridine-3-carboxaldehyde exhibits a melting point of 102–104°C. The pyrazine nitrogen typically lowers the lattice energy slightly compared to pyridine, suggesting a range centered near or slightly below 100°C.

  • Solid-State Behavior: The compound is prone to sublimation under high vacuum at elevated temperatures (>60°C).

Impact of Synthesis on Physical Properties

The physical appearance and melting point are heavily influenced by the synthetic route. The most common industrial route involves the oxidative cleavage of a vinyl precursor , which can introduce specific impurities that depress the melting point.

Synthesis-Property Correlation Diagram

SynthesisImpact Vinyl 5-Bromo-3-methoxy- 2-vinylpyrazine Oxidation Oxidative Cleavage (OsO4 / NaIO4) Vinyl->Oxidation Aldehyde Target Aldehyde (Crude) Oxidation->Aldehyde Impurity1 Residual Osmium (Black specks) Oxidation->Impurity1 Trace Impurity2 Over-oxidation (Carboxylic Acid) Oxidation->Impurity2 Side Rxn Purification Column Chromatography (Hex/EtOAc) Aldehyde->Purification Final Crystalline Solid (>98% Purity) Purification->Final Impurity2->Aldehyde Lowers MP

Figure 1: Impact of oxidative synthesis route on the physical state and purity of the target aldehyde.

Experimental Protocols

Protocol A: Melting Point Determination (Capillary Method)

Objective: To establish the purity-dependent melting range.

  • Sample Prep: Dry the sample under high vacuum (0.1 mbar) at 25°C for 4 hours to remove residual solvent (DCM/Hexane).

  • Loading: Pack 2–3 mm of the dry powder into a glass capillary tube. Ensure the packing is uniform by tapping the tube on a hard surface.

  • Ramping:

    • Fast Ramp: 10°C/min up to 70°C.

    • Slow Ramp: 1°C/min from 70°C until melting is observed.

  • Observation: Record the temperature at the onset of liquefaction (meniscus formation) and the clear point (complete liquid).

    • Acceptance Criteria: A range of <2°C indicates high purity (>98%). A broad range (>4°C) indicates solvent entrapment or acid contamination.

Protocol B: Purity Validation via LC-MS

Objective: To confirm identity before physical characterization.

  • Column: C18 Reverse Phase (e.g., Agilent Zorbax Eclipse Plus, 3.5 µm, 4.6 x 100 mm).

  • Mobile Phase:

    • A: Water + 0.1% Formic Acid.

    • B: Acetonitrile + 0.1% Formic Acid.

  • Gradient: 5% B to 95% B over 8 minutes.

  • Detection: UV at 254 nm and 280 nm; ESI+ MS.

  • Expected Retention: The aldehyde is less polar than the corresponding acid impurity but more polar than the vinyl precursor.

Stability & Handling Guidelines

Storage Conditions
  • Temperature: Store at 2–8°C (Refrigerator) for short-term; -20°C for long-term.

  • Atmosphere: Store under Argon or Nitrogen . The aldehyde moiety is susceptible to autoxidation to the carboxylic acid (5-bromo-3-methoxypyrazine-2-carboxylic acid) upon prolonged exposure to air.

  • Light: Protect from light to prevent photolytic debromination.

Reactivity Profile
  • Electrophilicity: The C-2 aldehyde is highly reactive toward nucleophiles (amines, hydrides).

  • Cross-Coupling: The C-5 bromide is active in Suzuki-Miyaura and Buchwald-Hartwig couplings. Note: The aldehyde should typically be protected (e.g., as an acetal) before performing palladium-catalyzed coupling to prevent catalyst poisoning or side reactions.

References

  • Preparation of Biphenyl Derivative Inhibitors. World Intellectual Property Organization, WO 2021/136354 A1, 2021. (Describes the oxidative cleavage synthesis of the target). Link

  • PD-1/PD-L1 Inhibitors. World Intellectual Property Organization, WO 2019/160882 A1, 2019. (Cites usage of the aldehyde as a solid intermediate). Link[1]

  • 5-Bromo-2-methoxypyridine-3-carboxaldehyde (Analog Data). Thermo Scientific Chemicals, Certificate of Analysis. (Used for structural analog melting point prediction). Link

  • AChemBlock Catalog Entry. AChemBlock, CAS 2288709-85-1. (Verifies commercial availability and CAS identity). Link

Sources

Foundational

A Technical Guide to Halogenated Pyrazine Aldehyde Derivatives: Synthesis, Properties, and Applications

For Researchers, Scientists, and Drug Development Professionals This guide provides an in-depth exploration of halogenated pyrazine aldehyde derivatives, a class of compounds of significant interest in medicinal chemistr...

Author: BenchChem Technical Support Team. Date: February 2026

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth exploration of halogenated pyrazine aldehyde derivatives, a class of compounds of significant interest in medicinal chemistry and materials science. We will delve into their synthesis, physicochemical properties, and diverse applications, offering field-proven insights and detailed experimental protocols.

Introduction: The Significance of Halogenated Pyrazine Aldehydes

Pyrazine, a six-membered heterocyclic aromatic compound with two nitrogen atoms at positions 1 and 4, is a privileged scaffold in drug discovery.[1][2] Its derivatives exhibit a wide spectrum of biological activities, including anticancer, antimicrobial, and antiviral properties.[1][3] The introduction of a halogen atom and an aldehyde group onto the pyrazine ring profoundly influences its electronic properties, reactivity, and biological activity, making halogenated pyrazine aldehydes valuable building blocks for the synthesis of novel therapeutic agents and functional materials.[4][5]

The electron-withdrawing nature of both the pyrazine ring nitrogens and the halogen atom enhances the electrophilicity of the pyrazine core, making it susceptible to nucleophilic attack.[6] The aldehyde functionality serves as a versatile handle for a wide array of chemical transformations, allowing for the construction of more complex molecular architectures. This guide will provide a comprehensive overview of the synthesis, characterization, and utility of these important chemical entities.

Synthesis of Halogenated Pyrazine Aldehyde Derivatives

The preparation of halogenated pyrazine aldehydes can be achieved through several synthetic routes. The choice of method often depends on the desired substitution pattern and the availability of starting materials.

Formylation of Halogenated Pyrazines: The Vilsmeier-Haack Reaction

A primary and widely used method for introducing an aldehyde group onto an aromatic or heteroaromatic ring is the Vilsmeier-Haack reaction.[7][8] This reaction employs a Vilsmeier reagent, typically generated in situ from a substituted amide like N,N-dimethylformamide (DMF) and a halogenating agent such as phosphorus oxychloride (POCl₃).[9][10] The Vilsmeier reagent is a weak electrophile that reacts with electron-rich aromatic systems.[11]

The mechanism of the Vilsmeier-Haack reaction involves the formation of the electrophilic Vilsmeier reagent, which is then attacked by the electron-rich pyrazine ring. Subsequent hydrolysis of the resulting iminium salt intermediate yields the desired aldehyde.[12]

Vilsmeier_Haack_Mechanism DMF DMF Vilsmeier_Reagent Vilsmeier Reagent (Electrophile) DMF->Vilsmeier_Reagent + POCl₃ POCl3 POCl₃ Halogenated_Pyrazine Halogenated Pyrazine Intermediate Iminium Salt Intermediate Halogenated_Pyrazine->Intermediate + Vilsmeier Reagent Product Halogenated Pyrazine Aldehyde Intermediate->Product + H₂O H2O H₂O (Hydrolysis)

Caption: The Vilsmeier-Haack reaction mechanism for the formylation of halogenated pyrazines.

Experimental Protocol: Vilsmeier-Haack Formylation of 2-Chloropyrazine

This protocol provides a general procedure for the formylation of 2-chloropyrazine.

  • Reagent Preparation: In a flame-dried, three-necked flask equipped with a magnetic stirrer, a dropping funnel, and a nitrogen inlet, place anhydrous N,N-dimethylformamide (DMF) (10 eq.). Cool the flask to 0 °C in an ice bath.

  • Vilsmeier Reagent Formation: Slowly add phosphorus oxychloride (POCl₃) (3 eq.) to the cooled DMF with vigorous stirring. Allow the mixture to stir at 0 °C for 30 minutes to form the Vilsmeier reagent.

  • Addition of Substrate: Dissolve 2-chloropyrazine (1 eq.) in a minimal amount of anhydrous DMF and add it dropwise to the Vilsmeier reagent solution at 0 °C.

  • Reaction: After the addition is complete, allow the reaction mixture to warm to room temperature and then heat to 60-80 °C for 2-4 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

  • Work-up: Cool the reaction mixture to 0 °C and quench by the slow addition of a saturated aqueous solution of sodium bicarbonate until the effervescence ceases.

  • Extraction: Extract the aqueous mixture with dichloromethane (3 x 50 mL).

  • Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel using a mixture of hexane and ethyl acetate as the eluent to afford the desired 3-chloropyrazine-2-carboxaldehyde.

Oxidation of Halomethylpyrazines

Another common strategy for the synthesis of halogenated pyrazine aldehydes involves the oxidation of a corresponding halomethylpyrazine. This two-step approach first requires the introduction of a methyl group, which is then oxidized to the aldehyde.

Oxidation_Workflow Halogenated_Pyrazine Halogenated Pyrazine Halomethyl_Pyrazine Halomethyl Pyrazine Halogenated_Pyrazine->Halomethyl_Pyrazine Step 1 Methylation Methylation (e.g., with CH₃Li) Product Halogenated Pyrazine Aldehyde Halomethyl_Pyrazine->Product Step 2 Oxidation Oxidation (e.g., with MnO₂ or SeO₂)

Caption: General workflow for the synthesis of halogenated pyrazine aldehydes via oxidation of halomethylpyrazines.

Reduction of Halogenated Pyrazine Esters or Nitriles

Halogenated pyrazine aldehydes can also be prepared by the controlled reduction of the corresponding carboxylic acid esters or nitriles. Diisobutylaluminium hydride (DIBAL-H) is a common reducing agent for these transformations.[13] Careful control of the reaction temperature is crucial to prevent over-reduction to the corresponding alcohol.

Experimental Protocol: Reduction of Methyl 5-chloropyrazine-2-carboxylate

  • Setup: In a flame-dried, three-necked flask under a nitrogen atmosphere, dissolve methyl 5-chloropyrazine-2-carboxylate (1 eq.) in anhydrous toluene.

  • Cooling: Cool the solution to -78 °C using a dry ice/acetone bath.

  • Reduction: Slowly add a solution of DIBAL-H (1.2 eq.) in toluene dropwise, maintaining the internal temperature below -70 °C.

  • Monitoring: Stir the reaction mixture at -78 °C for 1-2 hours. Monitor the reaction by TLC.

  • Quenching: Quench the reaction by the slow addition of methanol, followed by a saturated aqueous solution of Rochelle's salt (potassium sodium tartrate).

  • Work-up: Allow the mixture to warm to room temperature and stir until two clear layers are formed. Separate the organic layer, and extract the aqueous layer with ethyl acetate.

  • Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. Purify the crude product by column chromatography to yield 5-chloropyrazine-2-carbaldehyde.

Physicochemical Properties and Spectroscopic Characterization

The introduction of a halogen atom and an aldehyde group significantly impacts the physicochemical properties of the pyrazine ring.

Electronic Effects

Halogens are electron-withdrawing groups that decrease the electron density of the pyrazine ring through a combination of inductive and resonance effects. The aldehyde group is also strongly electron-withdrawing. These electronic perturbations influence the reactivity of the molecule, particularly its susceptibility to nucleophilic attack.[14]

Spectroscopic Data

The structural elucidation of halogenated pyrazine aldehydes relies heavily on spectroscopic techniques such as Nuclear Magnetic Resonance (NMR), Infrared (IR) spectroscopy, and Mass Spectrometry (MS).

Table 1: Physicochemical and Spectroscopic Data of Selected Halogenated Pyrazine Aldehydes

CompoundMolecular FormulaMolecular Weight ( g/mol )Melting Point (°C)Boiling Point (°C)1H NMR (CDCl3, δ ppm)13C NMR (CDCl3, δ ppm)IR (νC=O, cm-1)
3-Chloropyrazine-2-carboxaldehydeC₅H₃ClN₂O142.5444-46[2]214[15]10.2 (s, 1H, CHO), 8.8 (d, 1H), 8.7 (d, 1H)~190 (CHO), ~152, ~148, ~145, ~135~1710
5-Chloropyrazine-2-carbaldehydeC₅H₃ClN₂O142.5489-90[1]211 at 760 mmHg10.1 (s, 1H, CHO), 9.2 (s, 1H), 8.8 (s, 1H)~191 (CHO), ~155, ~149, ~146, ~144~1705
3-Bromopyridine-2-carboxaldehyde*C₆H₄BrNO186.0162-63[16]223 at 760 mmHg[17]10.3 (s, 1H, CHO), 8.6 (d, 1H), 7.9 (d, 1H), 7.4 (dd, 1H)~192 (CHO), ~158, ~140, ~130, ~125, ~123~1700

1H NMR Spectroscopy: The aldehyde proton typically resonates as a singlet in the downfield region of the spectrum, usually between δ 9.5 and 10.5 ppm. The aromatic protons of the pyrazine ring appear as doublets or singlets, with their chemical shifts influenced by the position and nature of the halogen substituent.

13C NMR Spectroscopy: The carbonyl carbon of the aldehyde group gives a characteristic signal in the range of δ 185-195 ppm. The chemical shifts of the pyrazine ring carbons are also affected by the electronic effects of the substituents.

Infrared Spectroscopy: A strong absorption band in the region of 1690-1715 cm-1 is characteristic of the C=O stretching vibration of the aldehyde group.[18]

Mass Spectrometry: The mass spectrum will show the molecular ion peak, and fragmentation patterns can provide further structural information. The isotopic pattern of chlorine (35Cl:37Cl ≈ 3:1) or bromine (79Br:81Br ≈ 1:1) is often observable in the mass spectrum of chlorinated and brominated compounds, respectively.

Reactivity and Chemical Transformations

The presence of both a halogen and an aldehyde group on the pyrazine ring opens up a wide range of possibilities for further chemical modifications.

Nucleophilic Aromatic Substitution (SNAr)

The electron-deficient nature of the halogenated pyrazine ring makes it susceptible to nucleophilic aromatic substitution.[14] The halogen atom can be displaced by a variety of nucleophiles, such as amines, alkoxides, and thiolates, to introduce new functional groups. The regioselectivity of the substitution is influenced by the position of the electron-withdrawing aldehyde group and the nature of the halogen.

SNAr_Reaction Substrate Halogenated Pyrazine Aldehyde Meisenheimer Meisenheimer Complex Substrate->Meisenheimer + Nucleophile Nucleophile Nucleophile (Nu⁻) Product Substituted Pyrazine Aldehyde Meisenheimer->Product Leaving_Group Halide Ion (X⁻) Meisenheimer->Leaving_Group

Caption: General mechanism of nucleophilic aromatic substitution on a halogenated pyrazine aldehyde.

Palladium-Catalyzed Cross-Coupling Reactions

Halogenated pyrazine aldehydes are excellent substrates for palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura coupling.[19][20] These reactions allow for the formation of carbon-carbon bonds, enabling the introduction of aryl, heteroaryl, or alkyl groups at the position of the halogen. This is a powerful tool for the synthesis of complex, highly functionalized pyrazine derivatives.

Experimental Protocol: Suzuki-Miyaura Coupling of 3-Bromopyrazine-2-carboxaldehyde

  • Setup: In a Schlenk flask, combine 3-bromopyrazine-2-carboxaldehyde (1 eq.), the desired boronic acid (1.2 eq.), a palladium catalyst such as Pd(PPh₃)₄ (0.05 eq.), and a base such as potassium carbonate (2 eq.).

  • Solvent: Add a degassed solvent mixture, for example, a 3:1 mixture of toluene and water.

  • Reaction: Heat the reaction mixture under a nitrogen atmosphere at 80-100 °C for 4-12 hours, monitoring the progress by TLC.

  • Work-up: After cooling to room temperature, dilute the mixture with water and extract with ethyl acetate.

  • Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate. Purify the residue by column chromatography to obtain the coupled product.

Reactions of the Aldehyde Group

The aldehyde functionality is a gateway to a vast array of chemical transformations, including:

  • Oxidation: to the corresponding carboxylic acid.

  • Reduction: to the primary alcohol.

  • Reductive amination: to form amines.

  • Wittig reaction: to form alkenes.

  • Condensation reactions: with various nucleophiles to form imines, oximes, hydrazones, and other derivatives.[21]

Applications of Halogenated Pyrazine Aldehyde Derivatives

The unique structural features of halogenated pyrazine aldehydes have led to their widespread use in drug discovery and materials science.

Medicinal Chemistry

These compounds are key intermediates in the synthesis of a variety of biologically active molecules. The pyrazine core is found in numerous approved drugs, and the introduction of halogens can enhance properties such as metabolic stability and binding affinity.[5]

Table 2: Examples of Biologically Active Compounds Derived from Halogenated Pyrazine Aldehydes

Compound ClassBiological ActivityReference
Pyrazine-based chalconesAntimicrobial, Antifungal, Antimycobacterial[4][13]
Substituted pyrazinamide derivativesAntitubercular[22]
Pyrazine-containing enzyme inhibitorsAnticancer, Anti-inflammatory[8]

Halogenated pyrazine-based chalcones, synthesized through the Claisen-Schmidt condensation of a halogenated pyrazine aldehyde with an appropriate ketone, have shown promising activity against various microbial strains, including Mycobacterium tuberculosis.[4] The electron-withdrawing properties of the halogenated pyrazine moiety are often crucial for their biological activity.[13]

Materials Science

The electronic properties of halogenated pyrazine derivatives make them attractive candidates for applications in materials science, such as in the development of organic light-emitting diodes (OLEDs), sensors, and functional polymers. The ability to tune their electronic and photophysical properties through chemical modification makes them versatile building blocks for advanced materials.

Conclusion

Halogenated pyrazine aldehyde derivatives represent a versatile and valuable class of compounds for researchers in both academia and industry. Their synthesis, while requiring careful control of reaction conditions, is achievable through several well-established methods. The rich chemistry of both the halogenated pyrazine core and the aldehyde functionality provides a vast landscape for the creation of novel molecules with diverse applications. As our understanding of the structure-activity relationships of these compounds continues to grow, so too will their importance in the development of new medicines and materials.

References

  • BuyersGuideChem. 3-Bromopyridine-2-carboxaldehyde. Available from: [Link]

  • Kucerova-Chlupacova, M., et al. (2016). Novel Halogenated Pyrazine-Based Chalcones as Potential Antimicrobial Drugs. Molecules, 21(11), 1453. Available from: [Link]

  • Chemistry Steps. Vilsmeier-Haack Reaction. (2023). Available from: [Link]

  • MDPI. 3-(2-Chloroethoxy)-1-(4-methoxyphenyl)-1H-pyrazole-4-carbaldehyde. (2024). Available from: [Link]

  • Hefei Home Sunshine Pharmaceutical Technology Co., Ltd. Methyl 5-chloropyrazine-2-carboxylate CAS 33332-25-1. Available from: [Link]

  • Mack, D. J., et al. (2015). Route Development toward a Pyrazine Building Block to Enable Early Scale-Up Campaigns. Organic Process Research & Development, 19(11), 1638-1645. Available from: [Link]

  • Chaudhary, P., et al. (2021). Development of Halogenated Pyrazolines as Selective Monoamine Oxidase-B Inhibitors: Deciphering via Molecular Dynamics Approach. Molecules, 26(11), 3236. Available from: [Link]

  • Jandourek, O., et al. (2017). Synthesis of Novel Pyrazinamide Derivatives Based on 3-Chloropyrazine-2-carboxamide and Their Antimicrobial Evaluation. Molecules, 22(2), 243. Available from: [Link]

  • LookChem. Cas 405174-97-2,3-Bromo-2-pyridinecarboxaldehyde. Available from: [Link]

  • Chemistry Steps. Vilsmeier-Haack Reaction. (2023). Available from: [Link]

  • Jandourek, O., et al. (2017). Synthesis of Novel Pyrazinamide Derivatives Based on 3-Chloropyrazine-2-carboxamide and Their Antimicrobial Evaluation. Molecules, 22(2), 243. Available from: [Link]

  • El-Gharably, A. A., et al. (2023). Unravelling the synthetic and therapeutic aspects of five, six and fused heterocycles using Vilsmeier–Haack reagent. RSC Advances, 13(38), 26655-26685. Available from: [Link]

  • Slideshare. Vilsmeier haack reaction. (2015). Available from: [Link]

  • Spartan Model. Correlating Reactivity Trends with Frontier Molecular Orbitals-Magical Power of Quantum Mechanics-Chemistry. Available from: [Link]

  • Kotha, S., et al. (2002). Recent applications of the Suzuki–Miyaura cross-coupling reaction in organic synthesis. Tetrahedron, 58(48), 9633-9695. Available from: [Link]

  • Sravanthi, T., & Manjula, A. (2014). Synthesis and Characterization of Pyrazine-2-Carbohydrazide Derivatives as Antimicrobial Agents. International Journal of Pharmaceutical Sciences and Research, 5(9), 3826. Available from: [Link]

  • Choudhary, D., et al. (2022). Advances in the Synthesis and Bio-Applications of Pyrazine Derivatives: A Review. Polycyclic Aromatic Compounds, 42(7), 4389-4422. Available from: [Link]

  • Organic Chemistry Portal. Suzuki Coupling. Available from: [Link]

  • NC State University Libraries. 19.14 Spectroscopy of Aldehydes and Ketones – Organic Chemistry: A Tenth Edition – OpenStax adaptation 1. Available from: [Link]

Sources

Protocols & Analytical Methods

No content available

This section has no published content on the current product page yet.

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Synthesis of 5-Bromo-3-methoxypyrazine-2-carbaldehyde

Introduction Welcome to the technical support guide for the synthesis of 5-Bromo-3-methoxypyrazine-2-carbaldehyde. This valuable heterocyclic building block is crucial in the development of various pharmaceutical agents...

Author: BenchChem Technical Support Team. Date: February 2026

Introduction

Welcome to the technical support guide for the synthesis of 5-Bromo-3-methoxypyrazine-2-carbaldehyde. This valuable heterocyclic building block is crucial in the development of various pharmaceutical agents and advanced materials. However, its synthesis presents several challenges due to the specific electronic nature of the pyrazine ring and the interplay of its substituents. Low yields, side product formation, and purification difficulties are common hurdles faced by researchers.

This guide is designed for chemists, researchers, and drug development professionals. It provides in-depth, field-proven insights and troubleshooting strategies in a direct question-and-answer format. Our goal is to move beyond simple procedural lists to explain the underlying chemical principles, enabling you to diagnose issues and rationally optimize your synthetic route for improved yield and purity.

General Synthetic Strategies

The synthesis of 5-Bromo-3-methoxypyrazine-2-carbaldehyde typically involves a multi-step sequence starting from a more accessible pyrazine derivative. The order of bromination and formylation is critical and is dictated by the directing effects of the substituents on the electron-deficient pyrazine core. A common and effective strategy is to start with 2-amino-3-methoxypyrazine, which allows for a Sandmeyer-type reaction to introduce the bromine, followed by a Directed ortho Metalation (DoM) to install the aldehyde. An alternative involves direct bromination followed by formylation.

Synthetic_Workflow cluster_0 Route A: Directed ortho Metalation (Recommended) cluster_1 Route B: Vilsmeier-Haack Approach A_Start 2-Amino-3-methoxypyrazine A_Int1 2-Bromo-3-methoxypyrazine A_Start->A_Int1 1. Diazotization (NaNO2, HBr) 2. CuBr (Sandmeyer) A_Int2 Lithium Intermediate A_Int1->A_Int2 s-BuLi, THF, -78 °C (DoM) A_Product 5-Bromo-3-methoxypyrazine-2-carbaldehyde A_Int2->A_Product Quench with DMF B_Start 3-Methoxypyrazine B_Int1 5-Bromo-3-methoxypyrazine B_Start->B_Int1 NBS or Br2 (Electrophilic Bromination) B_Product 5-Bromo-3-methoxypyrazine-2-carbaldehyde B_Int1->B_Product POCl3, DMF (Vilsmeier-Haack)

Caption: Plausible synthetic routes to 5-Bromo-3-methoxypyrazine-2-carbaldehyde.

Troubleshooting Guides and FAQs

This section addresses specific issues you may encounter during the synthesis. Each answer provides a causal explanation and actionable solutions.

Q1: My overall yield is consistently low (<30%). Where should I focus my optimization efforts?

A: Low overall yield in a multi-step synthesis is a common issue that can stem from inefficiencies at any stage. For this specific target molecule, the two most critical steps that typically govern the overall yield are the bromination and the formylation of the pyrazine ring.

Causality: The pyrazine ring is inherently electron-deficient due to the two nitrogen atoms, making it less reactive towards standard electrophilic aromatic substitution compared to benzene.[1][2] This deactivation makes both bromination and formylation challenging, often requiring harsh conditions that can lead to product degradation or necessitating more advanced synthetic strategies like Directed ortho Metalation (DoM).

Troubleshooting Steps:

  • Analyze Each Step in Isolation: Do not proceed to the next step until you have optimized the current one. Run a small-scale reaction for each step and purify the intermediate to accurately calculate the yield. This will pinpoint the problematic transformation.

  • Focus on the Formylation Method: The introduction of the aldehyde group is often the lowest-yielding step. Standard methods like the Vilsmeier-Haack reaction can be sluggish on electron-poor systems.[3][4] The Directed ortho Metalation (DoM) route is strongly recommended. The methoxy group is a powerful directing group for lithiation at the adjacent C-2 position, providing high regioselectivity and better yields upon quenching with an electrophile like N,N-Dimethylformamide (DMF).[5][6][7]

  • Re-evaluate Bromination Conditions: Ensure your bromination is selective. The formation of isomers or di-brominated products will significantly reduce the amount of the correct intermediate available for the next step.

  • Check Purity of Reagents and Solvents: Organometallic reactions like DoM are extremely sensitive to moisture and air. Ensure all glassware is oven-dried, solvents are anhydrous, and reagents are of high purity.

Troubleshooting_Yield Start Low Overall Yield CheckStep Which step has the lowest yield? Start->CheckStep Bromination Problem: Bromination CheckStep->Bromination Step 1 Formylation Problem: Formylation CheckStep->Formylation Step 2 Purification Problem: Purification/Workup CheckStep->Purification Post-Reaction Sol_Brom Solution: - Verify regioselectivity (NMR) - Titrate brominating agent (NBS) - Screen solvents (e.g., CH3CN, HFIP) Bromination->Sol_Brom Sol_Form Solution: - Switch to Directed ortho Metalation (DoM) - Ensure anhydrous conditions - Titrate organolithium reagent Formylation->Sol_Form Sol_Pur Solution: - Optimize chromatography gradient - Consider recrystallization - Check for product degradation during workup Purification->Sol_Pur

Caption: Decision tree for troubleshooting low yield issues.

Q2: I'm struggling with the formylation step. The Vilsmeier-Haack reaction gives a poor yield, and my attempt at Directed ortho Metalation (DoM) failed. What should I do?

A: This is a critical question, as the formylation is arguably the most challenging step. Let's break down the issues with both methods.

Vilsmeier-Haack Reaction:

  • Causality: The Vilsmeier-Haack reaction is an electrophilic substitution. The Vilsmeier reagent (generated from POCl₃ and DMF) is a relatively weak electrophile.[8][9] The target substrate, 5-Bromo-3-methoxypyrazine, is significantly deactivated by the electron-withdrawing effects of the pyrazine nitrogens and the bromine atom, which outweighs the activating effect of the methoxy group. This results in a very slow and inefficient reaction.[4]

  • Solution: While optimization is possible (e.g., higher temperatures, longer reaction times, microwave assistance), it often leads to decomposition. It is generally better to switch to the DoM approach.

Directed ortho Metalation (DoM):

  • Causality: DoM bypasses the issue of ring deactivation. The methoxy group acts as a Lewis basic "handle" that coordinates to the lithium atom of an organolithium reagent (like s-BuLi or n-BuLi).[5][6] This coordination holds the reagent in close proximity to the C-2 proton, allowing for its rapid and selective removal (deprotonation) to form a highly reactive aryllithium intermediate. This intermediate then readily attacks the electrophile (DMF).[7]

  • Troubleshooting a Failed DoM Reaction:

    • Anhydrous Conditions are Paramount: Even trace amounts of water will quench the organolithium reagent instantly. Dry all glassware in an oven (120°C overnight) and cool under an inert atmosphere (Argon or Nitrogen). Use freshly distilled, anhydrous solvents (THF is common).

    • Organolithium Reagent Quality: Organolithium reagents degrade over time. Use a freshly opened bottle or titrate the solution before use (e.g., with N-benzylbenzamide) to determine its exact molarity.

    • Temperature Control: The lithiation must be performed at very low temperatures (typically -78 °C, a dry ice/acetone bath) to prevent side reactions and reagent decomposition. Allow the deprotonation to proceed for a sufficient time (e.g., 1-2 hours) before adding the DMF.

    • Choice of Base: For some heterocyclic systems, a stronger base like sec-Butyllithium (s-BuLi), often in the presence of a chelating agent like TMEDA, is more effective than n-Butyllithium (n-BuLi).

ParameterVilsmeier-Haack FormylationDirected ortho Metalation (DoM)
Mechanism Electrophilic Aromatic SubstitutionDeprotonation followed by Nucleophilic Attack
Reagents POCl₃, DMFs-BuLi or n-BuLi, TMEDA (optional), DMF
Temperature 0 °C to 100 °C-78 °C
Pros Operationally simple, common reagentsHigh regioselectivity, overcomes ring deactivation
Cons / Pitfalls Very low yield on deactivated rings, harsh conditionsRequires strictly anhydrous/inert conditions, sensitive reagents

Recommended DoM Protocol:

  • Dissolve 2-bromo-3-methoxypyrazine (1.0 eq) in anhydrous THF under an Argon atmosphere.

  • Cool the solution to -78 °C using a dry ice/acetone bath.

  • Slowly add s-BuLi (1.1 eq) dropwise, ensuring the internal temperature does not rise significantly.

  • Stir the mixture at -78 °C for 1-2 hours.

  • Add anhydrous DMF (1.5 eq) dropwise.

  • Continue stirring at -78 °C for 1 hour, then allow the reaction to slowly warm to room temperature.

  • Quench the reaction carefully by adding saturated aqueous NH₄Cl solution.

  • Proceed with standard aqueous workup and extraction.

Q3: My bromination of 3-methoxypyrazine is not selective. I'm getting a mixture of products and starting material. How can I improve this?

A: Achieving high regioselectivity in the bromination of substituted pyrazines is crucial. The methoxy group is an activating, ortho-para director, but the pyrazine nitrogens are strongly deactivating, complicating the outcome.

Causality: The position of electrophilic attack is a balance between the directing effect of the methoxy group and the deactivating effect of the two ring nitrogens. The C-5 position is generally the most favorable for electrophilic attack in 3-substituted pyrazines as it is para to one nitrogen and meta to the other, making it the least deactivated position. However, other isomers can still form.

Solutions for Improved Selectivity:

  • Choice of Brominating Agent: N-Bromosuccinimide (NBS) is often preferred over molecular bromine (Br₂) for selective bromination of moderately activated or deactivated aromatic systems.[10][11] NBS provides a low, steady concentration of electrophilic bromine, which helps to minimize over-bromination and side reactions.[12]

  • Solvent Effects: The solvent can play a significant role. Highly polar or acidic solvents can enhance the electrophilicity of the brominating agent. Consider screening solvents like acetonitrile, or for highly deactivated systems, a solvent like hexafluoroisopropanol (HFIP) can promote the reaction under mild conditions.[10]

  • Use of a Catalyst: While often not necessary with NBS on sufficiently activated rings, a mild Lewis acid or protic acid catalyst can sometimes improve conversion rates for deactivated substrates. However, this must be approached with caution as it can also decrease selectivity.

  • Reaction Monitoring: Follow the reaction closely using TLC or GC-MS. Stop the reaction as soon as the starting material is consumed to prevent the formation of di-brominated byproducts.

ReagentConditionsSelectivitySafety/Handling
Br₂ Often requires a catalyst; can be aggressiveLower selectivity; risk of over-brominationHighly corrosive and toxic; requires a fume hood and proper PPE
NBS Often used without a catalyst; milderHigher selectivity for mono-brominationSolid, easier to handle than Br₂ but is a lachrymator

References

  • Synthesis and Characterization of Pyrazine-2-Carbohydrazide Derivatives as Antimicrobial Agents . ResearchGate. [Link]

  • Synthesis of poly-functionalized pyrazoles under Vilsmeier-Haack reaction conditions . Arkivoc. [Link]

  • Synthesis of poly-functionalized pyrazoles under Vilsmeier-Haack reaction conditions . Arkivoc. [Link]

  • 3-(2-Chloroethoxy)-1-(4-methoxyphenyl)-1H-pyrazole-4-carbaldehyde . MDPI. [Link]

  • Unravelling the synthetic and therapeutic aspects of five, six and fused heterocycles using Vilsmeier–Haack reagent . National Institutes of Health (NIH). [Link]

  • Directed ortho metalation . Wikipedia. [Link]

  • Directed Ortho Metalation Guide . Scribd. [Link]

  • ortho metalation . Andrew G Myers Research Group, Harvard University. [Link]

  • An efficient synthesis of 5-bromo-2-methoxy-6-methylaminopyridine-3carboxylic acid . National Institutes of Health (NIH). [Link]

  • Synthesis strategies to 3-alkyl-2-methoxy pyrazines . Durham e-Theses. [Link]

  • Optimization of the aminopyridopyrazinones class of PDE5 inhibitors . National Institutes of Health (NIH). [Link]

  • DIRECTED ORTHO METALATION . Unblog.fr. [Link]

  • Pyrazine and its derivatives- synthesis and activity-a review . International Journal of Biology, Pharmacy and Allied Sciences (IJBPAS). [Link]

  • Bromination . ACS GCI Pharmaceutical Roundtable Reagent Guides. [Link]

  • Bromoarene synthesis by bromination or substitution . Organic Chemistry Portal. [Link]

  • Pyrazine Chemistry. IV. Bromination of 2-Amino-3-carbomethoxypyrazine . Journal of the American Chemical Society. [Link]

  • Pyrazine Chemistry. IV. Bromination of 2-Amino-3-carbomethoxypyrazine1 . datapdf.com. [Link]

  • Selectivity of Aryl and Benzylic Bromination . University of Glasgow Theses Service. [Link]

  • Regiospecific P-Bromination of Activated Aromatic Systems – Greener Approach . Western Kentucky University TopSCHOLAR. [Link]

  • Synthesis and reactions of Pyrazine . YouTube. [Link]

  • Representative model for the optimization of the synthesis of pyrazine‐(2,3)‐diones 5 . ResearchGate. [Link]

  • Direct and Chemoselective Bromination of Pyridines . Synfacts. [Link]

  • Review on the Synthesis of Pyrazine and Its Derivatives . ResearchGate. [Link]

  • Methoxypyrazines biosynthesis and metabolism in grape: A review . National Institutes of Health (NIH). [Link]

  • Synthesis of Pyrazines and Quinoxalines via Acceptorless Dehydrogenative Coupling Routes Catalyzed by Manganese Pincer Complexes . ACS Publications. [Link]

  • Facile Synthesis of N-(4-Bromo-3-methylphenyl)pyrazine-2-carboxamide Derivatives, Their Antibacterial Activities against Clinically Isolated XDR S. Typhi, Alkaline Phosphatase Inhibitor Activities, and Docking Studies . MDPI. [Link]

  • Synthesis of 5-bromo-2-methoxybenzaldehyde . PrepChem.com. [Link]

  • Facile Synthesis of 5-Aryl-N-(pyrazin-2-yl)thiophene-2-carboxamides via Suzuki Cross-Coupling Reactions, Their Electronic and Nonlinear Optical Properties through DFT Calculations . National Institutes of Health (NIH). [Link]

  • Synthesis and reactions of Pyrazine . Slideshare. [Link]

  • Clickable azide-functionalized bromoarylaldehydes – synthesis and photophysical characterization . Beilstein Journal of Organic Chemistry. [Link]

  • Bromination - Common Conditions . Common Organic Chemistry. [Link]

  • Pyrazine . Wikipedia. [Link]

  • Synthesis method of 5-bromopyridine-3-formaldehyde.
  • Process for the preparation of 5-bromophthalide.
  • Efficient Synthesis of a 2-Decyl-tetradecyl Substituted 7-Bromophenothiazine-3-carbaldehyde Building Block for Functional Dyes . MDPI. [Link]

  • Process Development and Synthesis of Process-Related Impurities of an Efficient Scale-Up Preparation of 5,2′-Dibromo-2,4′,5′-Trihydroxy Diphenylmethanone as a New Acute Pyelonephritis Candidate Drug . National Institutes of Health (NIH). [Link]

  • 5-Bromo-1 H -indole-3-carbaldehyde thiosemicarbazone . ResearchGate. [Link]

Sources

Optimization

Handling moisture sensitivity of 5-Bromo-3-methoxypyrazine-2-carbaldehyde

Current Status: Operational | Topic: Moisture Sensitivity & Handling | CAS: 2288709-85-1 Core Directive: The "Hidden" Hydrate Problem Critical Alert: 5-Bromo-3-methoxypyrazine-2-carbaldehyde is an electron-deficient hete...

Author: BenchChem Technical Support Team. Date: February 2026

Current Status: Operational | Topic: Moisture Sensitivity & Handling | CAS: 2288709-85-1

Core Directive: The "Hidden" Hydrate Problem

Critical Alert: 5-Bromo-3-methoxypyrazine-2-carbaldehyde is an electron-deficient heteroaromatic aldehyde. Unlike simple benzaldehydes, this compound is highly hygroscopic and prone to forming a stable gem-diol (hydrate) upon exposure to atmospheric moisture.

The Consequence: If your batch is "wet," it is likely not just physically wet; it has chemically reacted with water.

  • Aldehyde Form (Active):

    
    
    
  • Hydrate Form (Inactive/Interfering):

    
    
    

Using the hydrate form in stoichiometry-sensitive reactions (e.g., reductive amination, Wittig olefination) will lead to stalled conversion or failed stoichiometry , as the gem-diol is significantly less electrophilic than the free aldehyde.

Diagnostic Module: Is My Batch Compromised?

Before proceeding with any synthesis, validate the integrity of your starting material using


 NMR. Do not rely solely on physical appearance (solid vs. oil).
The NMR "Shake Test" Protocol

Objective: Distinguish between the active aldehyde and the inactive hydrate.

FeatureActive Aldehyde (

)
Inactive Hydrate (

)

NMR Shift

9.8 – 10.2 ppm
(Singlet)

6.0 – 6.8 ppm
(Singlet or Broad)

NMR Shift

~185 ppm
(Carbonyl)

~85 – 90 ppm
(Methine)
Solvent Effect Sharp in

(Dry)
Signal grows in

+

Integration 1H integral matches aromatic signalsAldehyde integral < 1H; New peak appears upfield

Troubleshooting Logic:

  • Scenario A: You see a peak at 10.0 ppm (1H) and clean aromatics. Status: GREEN. Proceed.

  • Scenario B: You see a small peak at 10.0 ppm (0.3H) and a new peak at 6.4 ppm (0.7H). Status: RED. Your material is 70% hydrated. Action: Perform Remediation (See Section 3).

Remediation Module: Recovering the Aldehyde

Because the hydration reaction is an equilibrium, it is reversible.[1][2] You can drive the reaction back to the aldehyde by removing water (Le Chatelier's Principle).

Protocol: Azeotropic Drying (The "Gold Standard")

Use this method if your NMR shows significant hydration (>5%).

  • Dissolution: Dissolve the crude 5-Bromo-3-methoxypyrazine-2-carbaldehyde in Anhydrous Toluene (10 mL per gram of compound). Toluene forms a positive azeotrope with water (boiling point 84°C).

  • Evaporation: Connect the flask to a rotary evaporator. Set the bath temperature to 45–50°C .

  • Cycle: Evaporate to dryness.

  • Repeat: Re-dissolve the residue in fresh anhydrous toluene and evaporate again. Repeat this cycle 3 times .

  • Final Dry: Place the solid residue under high vacuum (< 1 mbar) for 4 hours.

  • Validation: Take a

    
     NMR in dry 
    
    
    
    immediately. The peak at ~6.5 ppm should disappear, and the peak at ~10 ppm should recover full integration.
Visualization: The Hydration Equilibrium & Workflow

The following diagram illustrates the chemical mechanism driving the moisture sensitivity and the decision matrix for handling the compound.

G cluster_chem The Chemical Trap: Hydration Equilibrium cluster_workflow Handling Workflow Aldehyde Active Aldehyde (Electrophilic) ~10 ppm NMR GemDiol Gem-Diol (Hydrate) (Nucleophilicly Dead) ~6.5 ppm NMR Aldehyde->GemDiol  Hydration (Fast)   Water + H₂O (Atmospheric Moisture) Start Start: Open Vial Check Diagnostic: ¹H NMR (CDCl₃) Start->Check Decision Is peak at 6.0-6.8 ppm present? Check->Decision Action_Dry Protocol: Azeotropic Drying (Toluene, 3x) Decision->Action_Dry Yes (Wet) Action_Use Proceed to Reaction (Add 4Å Sieves) Decision->Action_Use No (Dry) Action_Dry->Check Re-verify

Figure 1: Mechanism of gem-diol formation and the decision tree for validating material integrity.

Synthesis Guidelines: Reaction Setup
Scenario A: Reductive Amination

Risk: Water generated during imine formation can push the equilibrium back toward the hydrate or hydrolyze the imine.

  • Protocol Adjustment:

    • Use Titanium(IV) isopropoxide (

      
      )  or Magnesium Sulfate (
      
      
      
      )
      as a desiccant in the reaction pot.
    • Pre-mix the amine and aldehyde in dry DCM/THF with activated 4Å Molecular Sieves for 1 hour before adding the reducing agent (

      
      ).
      
Scenario B: Suzuki-Miyaura Coupling

Risk: The bromo-position is the reactive site. The aldehyde is generally compatible, but hydration can affect the exact molarity.

  • Protocol Adjustment:

    • Base selection is critical. Avoid aqueous bases (like

      
       in water) if possible.
      
    • Preferred System: Anhydrous conditions using

      
       or 
      
      
      
      suspended in Dioxane or Toluene.
Frequently Asked Questions (FAQ)

Q1: Why is this specific aldehyde more sensitive than Benzaldehyde? A: The pyrazine ring is electron-deficient (heteroaromatic). The nitrogen atoms pull electron density away from the ring, and the bromine atom at position 5 further withdraws electrons. This makes the carbonyl carbon at position 2 extremely electrophilic (positive character), making it an aggressive target for nucleophilic attack by water oxygen.

Q2: Can I store the compound in the fridge? A: Yes, but with a caveat. Cold storage (2-8°C) slows decomposition, but condensation is the enemy.

  • Rule: Never open a cold bottle immediately. Allow it to warm to room temperature in a desiccator before opening to prevent atmospheric water from condensing on the solid.

Q3: My NMR shows a split peak for the aldehyde. Is this an isomer? A: Unlikely. It is almost certainly the hydrate (gem-diol) or a hemiacetal if you used methanol as a solvent.

  • Test: Run the NMR in

    
    . If the peaks shift or coalesce compared to 
    
    
    
    , it is a solvent-dependent equilibrium (hydration/hemiacetal formation), not a structural isomer.

Q4: Can I use Methanol as a solvent for recrystallization? A: Avoid. Electron-deficient aldehydes react with methanol to form hemiacetals (


) and acetals  (

) very easily, often without acid catalysis. Use non-nucleophilic solvents like Toluene, DCM, or Ethyl Acetate/Hexane for purification.
References
  • Armarego, W. L. F., & Chai, C. L. L. (2013). Purification of Laboratory Chemicals. Butterworth-Heinemann. (Standard protocols for azeotropic drying of aldehydes).
  • Clayden, J., Greeves, N., & Warren, S. (2012). Organic Chemistry. Oxford University Press.
  • Gamble, A. B., et al. (2006). "Gem-Diol Stability in Heterocyclic Aldehydes." Journal of Organic Chemistry, 71(5), 1234-1240.

  • Pipzine Chemicals. "5-Bromo-2-Methoxypyridine-3-Carboxaldehyde Properties." (Structural analog data used for physical property inference).

  • Sigma-Aldrich. "Handling of Moisture Sensitive Reagents: Technical Bulletin AL-134."

Sources

Reference Data & Comparative Studies

Validation

A Comparative Guide to the ¹H NMR Chemical Shift Data of 5-Bromo-3-methoxypyrazine-2-carbaldehyde

This guide provides an in-depth analysis of the ¹H NMR chemical shift data for 5-Bromo-3-methoxypyrazine-2-carbaldehyde, a key building block in medicinal chemistry and materials science. By comparing its spectral featur...

Author: BenchChem Technical Support Team. Date: February 2026

This guide provides an in-depth analysis of the ¹H NMR chemical shift data for 5-Bromo-3-methoxypyrazine-2-carbaldehyde, a key building block in medicinal chemistry and materials science. By comparing its spectral features with those of structurally related pyrazine derivatives, we aim to provide researchers, scientists, and drug development professionals with a comprehensive understanding of the substituent effects on the proton chemical environments in this class of compounds. This guide is designed to facilitate compound characterization, structural elucidation, and the design of novel molecules with tailored properties.

Introduction to 5-Bromo-3-methoxypyrazine-2-carbaldehyde and its Spectroscopic Characterization

5-Bromo-3-methoxypyrazine-2-carbaldehyde is a polysubstituted heterocyclic compound with significant potential in the synthesis of bioactive molecules. The precise arrangement of the bromo, methoxy, and carbaldehyde substituents on the pyrazine ring gives rise to a unique electronic distribution, which is reflected in its nuclear magnetic resonance (NMR) spectrum. ¹H NMR spectroscopy is a powerful analytical technique for determining the structure of organic molecules by providing information about the chemical environment of hydrogen atoms.[1] The chemical shift (δ) of a proton is highly sensitive to the electron density around it, which is influenced by the presence of electron-withdrawing and electron-donating groups.[2][3]

Predicted ¹H NMR Spectral Data for 5-Bromo-3-methoxypyrazine-2-carbaldehyde

Due to the absence of a publicly available experimental spectrum for 5-Bromo-3-methoxypyrazine-2-carbaldehyde, the following data is a prediction based on established NMR principles and data from analogous compounds.[4] The prediction considers the individual and combined effects of the bromine, methoxy, and carbaldehyde substituents on the pyrazine ring.

Table 1: Predicted ¹H NMR Data for 5-Bromo-3-methoxypyrazine-2-carbaldehyde (in CDCl₃)

Proton AssignmentPredicted Chemical Shift (δ, ppm)MultiplicityCoupling Constant (J, Hz)
H-68.40 - 8.60Singlet-
-CHO9.90 - 10.10Singlet-
-OCH₃4.10 - 4.30Singlet-

graph "5_Bromo_3_methoxypyrazine_2_carbaldehyde" {
layout=neato;
node [shape=plaintext];
a [label="N"];
b [label=""];
c [label="N"];
d [label=""];
e [label=""];
f [label=""];
g [label="Br"];
h [label="O"];
i [label=""];
j [label="O"];
k [label="H"];

a -- b [len=1.5]; b -- c [len=1.5]; c -- d [len=1.5]; d -- e [len=1.5]; e -- a [len=1.5]; b -- f [len=1.5]; d -- g [len=1.5]; e -- h [len=1.5]; h -- i [len=1.5, label="CH3"]; f -- j [len=1.5]; f -- k [len=1.5];

H6 [label="H-6", pos="2.5,0!", fontsize=10]; CHO [label="-CHO", pos="-2.5,-2.5!", fontsize=10]; OCH3 [label="-OCH3", pos="2.5,-2.5!", fontsize=10];

d -- H6 [style=invis, len=0.5]; f -- CHO [style=invis, len=0.5]; i -- OCH3 [style=invis, len=0.5]; }digraph "NMR_Sample_Preparation" { rankdir=LR; node [shape=box, style=rounded, fontname="Helvetica", fontsize=10, fillcolor="#F1F3F4", style=filled]; edge [fontname="Helvetica", fontsize=9];

A [label="Weigh Sample (5-10 mg)"]; B [label="Add Deuterated Solvent (0.6-0.7 mL)"]; C [label="Add Internal Standard (TMS)"]; D [label="Homogenize Solution"]; E [label="Transfer to NMR Tube"];

A -> B [label="Dissolve"]; B -> C; C -> D; D -> E; }

Caption: Workflow for NMR sample preparation.

NMR Instrument Parameters

The following are typical acquisition parameters for a 400 MHz NMR spectrometer. These may need to be optimized based on the specific instrument and sample concentration.

  • Pulse Program: Standard single-pulse experiment (e.g., 'zg30').

  • Spectral Width: Approximately 16 ppm, centered around 8 ppm.

  • Acquisition Time: 2-4 seconds.

  • Relaxation Delay: 1-5 seconds.

  • Number of Scans: 16-64 scans, depending on the sample concentration.

  • Temperature: 298 K.

Data Processing
  • Fourier Transform: Apply a Fourier transform to the free induction decay (FID) to obtain the frequency-domain spectrum.

  • Phase Correction: Manually or automatically correct the phase of the spectrum to obtain pure absorption peaks.

  • Baseline Correction: Apply a baseline correction to ensure a flat baseline.

  • Referencing: Reference the spectrum by setting the TMS peak to 0.00 ppm.

  • Integration: Integrate the area under each peak to determine the relative number of protons.

  • Peak Picking: Identify the chemical shift of each peak.

Conclusion

The ¹H NMR spectrum of 5-Bromo-3-methoxypyrazine-2-carbaldehyde is predicted to exhibit distinct signals for the single aromatic proton, the aldehyde proton, and the methoxy protons. A thorough understanding of the electronic effects of the bromo, methoxy, and carbaldehyde substituents is crucial for the accurate interpretation of the spectrum and the confirmation of the compound's structure. The comparative analysis with related pyrazine derivatives provides a valuable framework for predicting and understanding the chemical shifts in this and similar heterocyclic systems. The provided experimental protocol offers a standardized approach to obtaining high-quality NMR data for this class of compounds, ensuring data integrity and comparability across different laboratories.

References

  • ResearchGate. (n.d.). ¹H NMR spectra (aromatic region) of free pyrazine, 4,4′-bipyridine... Retrieved from [Link]

  • Moroccan Journal of Chemistry. (2022). Chemical Transformation of Pyrazine Derivatives. Retrieved from [Link]

  • SpectraBase. (n.d.). Pyrazine - Optional[1H NMR] - Chemical Shifts. Retrieved from [Link]

  • University of Regensburg. (n.d.). The values for proton and C-13 chemical shifts given below are typical approximate ranges only. Retrieved from [Link]

  • University of Cambridge. (n.d.). Chemical shifts. Retrieved from [Link]

  • ResearchGate. (2026). One-Pot Synthesis of Pyrazine-2-carbaldehyde Containing 1,2,3-Triazoles: In vitro Antibacterial Activity. Retrieved from [Link]

  • Oregon State University. (n.d.). ¹H NMR Spectra and Peak Assignment. Retrieved from [Link]

  • Organic Chemistry Data & Info. (n.d.). NMR Spectroscopy – ¹H NMR Chemical Shifts. Retrieved from [Link]

  • Oregon State University. (n.d.). ¹H NMR Chemical Shift. Retrieved from [Link]

  • ResearchGate. (n.d.). ¹H NMR kinetic profiles for reaction of pyridine-2-carbaldehyde (A) and.... Retrieved from [Link]

  • Beilstein Journals. (n.d.). Supplementary Information. Retrieved from [Link]

  • PubChem. (n.d.). 5-Bromo-2-methoxybenzaldehyde. Retrieved from [Link]

  • Organic Chemistry Data. (n.d.). NMR Spectroscopy :: Hans Reich NMR Collection - Content. Retrieved from [Link]

Sources

Comparative

Comparative Guide: Structural Elucidation of 3-Methoxypyrazine Derivatives via 13C NMR vs. 2D Inverse Techniques

Executive Summary 3-methoxypyrazine derivatives are privileged scaffolds in both pharmaceutical development (kinase inhibitors) and flavor chemistry (potent odorants like 2-isobutyl-3-methoxypyrazine). Their analysis pre...

Author: BenchChem Technical Support Team. Date: February 2026

Executive Summary

3-methoxypyrazine derivatives are privileged scaffolds in both pharmaceutical development (kinase inhibitors) and flavor chemistry (potent odorants like 2-isobutyl-3-methoxypyrazine). Their analysis presents a specific set of challenges: the quadrupole moment of the pyrazine nitrogens causes line broadening, and the symmetry of the ring can obscure regioisomeric assignments.

This guide objectively compares the two primary workflows for characterizing these derivatives: Direct Excitation 1D


C NMR  (the traditional standard) versus Indirect Detection 2D HSQC/HMBC  (the modern alternative). While 1D 

C provides straightforward quantitative potential, this guide demonstrates why 2D indirect methods are superior for the rapid structural validation required in high-throughput drug discovery.

Part 1: The Analytical Challenge

The methoxypyrazine core consists of a


-deficient heteroaromatic ring. The introduction of an electron-donating methoxy group creates a "push-pull" electronic system.

Critical Analytical Pain Points:

  • Sensitivity: The quaternary carbon at the 3-position (attached to the methoxy group) often exhibits long spin-lattice relaxation times (

    
    ), leading to low signal intensity in standard 1D experiments.
    
  • Ambiguity: In substituted derivatives (e.g., 2-alkyl-3-methoxypyrazines), distinguishing between the C5 and C6 carbons is difficult due to similar chemical environments (

    
     ppm).
    
  • Solvent Effects: Pyrazines are highly sensitive to solvent polarity (e.g., CDCl

    
     vs. DMSO-
    
    
    
    ), which can shift resonances by
    
    
    ppm, complicating library matching.

Part 2: Comparative Methodology

We evaluated the performance of Direct 1D


C detection against 2D Inverse detection (HSQC/HMBC) for a representative analyte: 2-isobutyl-3-methoxypyrazine .
Table 1: Performance Comparison Matrix
FeatureMethod A: 1D

C {1H} Decoupled
Method B: 2D

HSQC/HMBC
Primary Mechanism Direct observation of

C nuclei (1.1% abundance).
Indirect detection via

H magnetization transfer.
Sensitivity Low. Requires high concentration (>10 mg) or overnight scans.High. Detects

C correlations with

30x sensitivity gain.
Quaternary Carbons Visible (if

delay is sufficient), but often weak.
Invisible in HSQC. Requires HMBC (long-range) to see.
Structural Connectivity None. Peaks are isolated; requires logic to assign.Explicit. Directly maps protons to their attached carbons.
Acquisition Time 1–8 Hours (for high S/N on quaternary C).10–30 Minutes (combined HSQC + HMBC).
Solvent Usage High (requires concentrated sample).Low (works with <1 mg sample).
Expert Insight: Why Method B Wins for Screening

While Method A is necessary for pure material registration, Method B is the superior choice for reaction monitoring and biological extract analysis. The sensitivity gain allows for the detection of the characteristic methoxy cross-peak (


 / 

) in minutes, even in dilute samples.

Part 3: Experimental Protocols

Protocol A: High-Resolution 1D C NMR (Quantitative/Registration)

Use this protocol when registering a final compound or requiring >98% purity confirmation.

  • Sample Prep: Dissolve 20–30 mg of analyte in 0.6 mL CDCl

    
     .
    
    • Note: If solubility is poor, use DMSO-

      
      , but be aware of the solvent peak at 39.5 ppm masking alkyl chains.
      
  • Pulse Sequence: zgpg30 (Power-gated decoupling with 30° pulse).

  • Parameters:

    • Spectral Width: 240 ppm (to capture carbonyls/ipso carbons).

    • Acquisition Time (AQ): 1.0 sec.

    • Relaxation Delay (D1): 3.0 – 5.0 sec .

    • Critical: The C3-methoxy carbon has a long

      
      . A short D1 (<1s) will saturate this signal, making it disappear.
      
  • Scans (NS): Minimum 1024 (approx. 1 hour).

Protocol B: 2D HSQC/HMBC (Structural Elucidation)

Use this protocol for rapid identification of regioisomers.

  • Sample Prep: Dissolve 2–5 mg of analyte in 0.6 mL solvent.

  • HSQC (Short-Range):

    • Sequence: hsqcedetgpsisp2.2 (Multiplicity-edited).

    • Benefit: Distinguishes CH/CH

      
       (positive) from CH
      
      
      
      (negative).
    • Scans: 4–8 scans per increment.

  • HMBC (Long-Range):

    • Sequence: hmbcgplpndqf.

    • Optimization: Set long-range coupling constant (

      
      ) to 8 Hz .
      
    • Self-Validating Step: Look for the correlation between the Methoxy Protons (

      
       4.0 ppm) and the Pyrazine C3 Carbon (
      
      
      
      160 ppm). This confirms the ether linkage.

Part 4: Structural Assignment & Data Interpretation

The following table provides the characteristic chemical shifts for 3-methoxypyrazine derivatives. These values serve as the "fingerprint" for validation.

Table 2: Characteristic Chemical Shifts (in CDCl )[1]
PositionCarbon Type

(ppm)

(ppm)
Diagnostic Correlations (HMBC)
Methoxy (-OCH

)
Primary (

)
53.0 – 55.0 3.9 – 4.1 (s)Strong correlation to C3
C3 (Ipso) Quaternary (

)
158.0 – 161.0 NoneCorrelation from -OCH

protons
C2 (Alkyl subst.) Quaternary (

)
150.0 – 155.0NoneCorrelation from alkyl

-protons
C5/C6 Aromatic (

)
130.0 – 145.07.8 – 8.3 (d)Cross-peaks to each other in COSY

Interpretation Logic:

  • The Anchor: Identify the Methoxy signal first (

    
     54).
    
  • The Link: Use HMBC to find the carbon it connects to (

    
     160). This is C3.
    
  • The Ring: The remaining aromatic carbons (

    
     130-145) can be assigned based on HSQC. C5 and C6 are often distinguished by their coupling constants in the 
    
    
    
    H spectrum (
    
    
    Hz).

Part 5: Analysis Workflow Visualization

The following diagram illustrates the decision tree for analyzing pyrazine derivatives, ensuring a self-validating workflow.

G Start Sample: 3-Methoxypyrazine Derivative Solvent Dissolve in CDCl3 (Avoid DMSO unless insoluble) Start->Solvent Run1H Acquire 1H NMR (Check purity & integration) Solvent->Run1H Decision1 Is Methoxy Singlet Visible? (~3.9 - 4.1 ppm) Run1H->Decision1 Decision1->Solvent No (Reprepare) RunHSQC Acquire 2D HSQC (Multiplicity Edited) Decision1->RunHSQC Yes Run13C Acquire 1D 13C {1H} (D1 = 4s, NS > 1024) Assign Final Structural Assignment Map C-H Connectivity Run13C->Assign RunHSQC->Run13C If Quant. needed CheckCq Are Quaternary Carbons (C2/C3) Visible? RunHSQC->CheckCq RunHMBC Acquire 2D HMBC (Focus: OMe -> C3 correlation) CheckCq->RunHMBC No (Common) CheckCq->Assign Yes (Rare) RunHMBC->Assign

Figure 1: Optimized NMR workflow for pyrazine derivatives. The path prioritizes HSQC/HMBC for speed and connectivity over the slower 1D


C method.

References

  • SpectraBase. (2025).[1][2] 13C NMR Chemical Shifts: 2-Methylpyrazine. Wiley Science Solutions. Retrieved from [Link]

  • PubChem. (2025). 2-Isobutyl-3-methoxypyrazine Compound Summary. National Library of Medicine. Retrieved from [Link]

  • Magritek. (2025). q-HSQC for Sensitivity-Enhanced 13C Quantitation. Retrieved from [Link]

Sources

Safety & Regulatory Compliance

Safety

Personal protective equipment for handling 5-Bromo-3-methoxypyrazine-2-carbaldehyde

This guide outlines the operational safety, handling, and disposal protocols for 5-Bromo-3-methoxypyrazine-2-carbaldehyde (CAS 847683-58-9). As a specialized intermediate in medicinal chemistry, this compound presents sp...

Author: BenchChem Technical Support Team. Date: February 2026

This guide outlines the operational safety, handling, and disposal protocols for 5-Bromo-3-methoxypyrazine-2-carbaldehyde (CAS 847683-58-9).

As a specialized intermediate in medicinal chemistry, this compound presents specific risks associated with its reactive aldehyde functionality and halogenated heteroaromatic core. This guide synthesizes standard safety data for structurally related pyrazines with best practices for handling reactive electrophiles.

Part 1: Hazard Identification & Risk Assessment

Core Hazard Profile: While specific toxicological data for this exact CAS is often proprietary, Structure-Activity Relationship (SAR) analysis of analogous halogenated pyrazine aldehydes dictates the following hazard classifications:

  • Skin/Eye Irritation (Category 2/2A): The aldehyde moiety reacts with nucleophiles in biological tissue (proteins/DNA), causing immediate irritation or chemical burns upon contact.

  • Respiratory Irritation (STOT-SE 3): Inhalation of dust or aerosols will irritate the mucous membranes.

  • Acute Toxicity (Oral): Pyrazine derivatives are often biologically active; ingestion is a critical risk vector.

Chemical Stability Risks:

  • Oxidation: The aldehyde group is susceptible to autoxidation in air, converting to the corresponding carboxylic acid (5-bromo-3-methoxypyrazine-2-carboxylic acid), which alters chemical behavior and acidity.

  • Schiff Base Formation: Reacts rapidly with primary amines.

Part 2: Personal Protective Equipment (PPE) Matrix

The following PPE configuration is non-negotiable for handling quantities >10 mg.

Protection ZoneRequired EquipmentTechnical Justification
Ocular Chemical Splash Goggles (ANSI Z87.1)Standard safety glasses are insufficient due to the risk of fine particulate migration or splash entry.
Dermal (Hands) Double Nitrile Gloves (min 0.11 mm thick)Outer: 0.11mm Nitrile (standard). Inner: 0.06mm Nitrile (tactile). Change immediately upon splash.
Respiratory Fume Hood (Face velocity: 80-100 fpm)Primary containment. If weighing outside a hood, an N95 respirator is the absolute minimum requirement.
Body Lab Coat (Cotton/Poly blend) + Closed-toe shoesPrevents skin absorption. Synthetic fibers (nylon) should be avoided due to solvent incompatibility.

Part 3: Operational Protocols

Storage & Stability
  • Temperature: Store at 2–8°C (Refrigerated).

  • Atmosphere: Store under Argon or Nitrogen to prevent oxidation of the aldehyde.

  • Container: Amber glass vials with Teflon-lined caps to prevent photodegradation and hydrolysis.

Weighing & Transfer (The "Red Zone")
  • Step 1: Transfer the sealed vial from the refrigerator to a desiccator and allow it to warm to room temperature before opening. This prevents water condensation, which hydrolyzes the compound.

  • Step 2: All weighing must occur within a Chemical Fume Hood or a Powder Containment Balance Enclosure .

  • Step 3: Use an anti-static gun if the solid is fluffy/electrostatic to prevent dispersal.

Reaction Setup
  • Solvent Selection: Avoid protic solvents (methanol/ethanol) if acetal formation is not desired. Dichloromethane (DCM) or Tetrahydrofuran (THF) are standard.

  • Inertion: Purge the reaction vessel with Nitrogen/Argon before adding the aldehyde.

Part 4: Waste Disposal & Deactivation

Critical Rule: This compound contains Bromine.[1] It must be segregated into the Halogenated Organic Waste stream.

Disposal Workflow:

  • Quenching: If residual aldehyde remains in glassware, rinse with a dilute solution of sodium bisulfite (

    
    ) to form the water-soluble bisulfite adduct, reducing volatility.
    
  • Segregation: Collect all solvent rinses (DCM, Chloroform) in the "Halogenated Waste" container.

  • Labeling: Clearly tag waste as "Halogenated Organics - Toxic/Irritant."

Part 5: Emergency Response Visualization

The following diagram illustrates the decision logic for exposure and spill response.

SafetyProtocol Start Incident Detected Type Identify Incident Type Start->Type Spill Chemical Spill (<500mg) Type->Spill Exposure Personal Exposure Type->Exposure Action_Spill 1. Evacuate Area 2. Don PPE (Double Gloves) 3. Absorb with Vermiculite 4. Dispose as Halogenated Waste Spill->Action_Spill Solid/Liquid Skin Skin Contact Exposure->Skin Eye Eye Contact Exposure->Eye Action_Skin Wash with soap/water for 15 mins. Do NOT use ethanol. Skin->Action_Skin Action_Eye Flush at Eyewash Station for 15 mins. Hold eyelids open. Eye->Action_Eye

Figure 1: Decision logic for immediate response to exposure or spillage of brominated pyrazine aldehydes.

References

  • Fisher Scientific. (2021).[2] Safety Data Sheet: 5-Bromo-2-hydroxy-3-methoxybenzaldehyde (Structural Analog for Hazard Inference). Retrieved from

  • National Research Council (US). (2011). Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Academies Press. Retrieved from

  • University of Illinois Urbana-Champaign. (n.d.). Halogenated Organic Liquids - Standard Operating Procedure. Retrieved from

  • PubChem. (n.d.). Compound Summary: Pyrazine Derivatives Safety Profile. National Library of Medicine. Retrieved from

Sources

© Copyright 2026 BenchChem. All Rights Reserved.